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Compound of Interest

Compound Name: ZINC12409120

Cat. No.: B15140228

Audience: Researchers, scientists, and drug development professionals.

Introduction: a-Klotho is a critical co-receptor for Fibroblast Growth Factor 23 (FGF23), a
hormone that regulates phosphate and vitamin D metabolism. The FGF23-a-Klotho-FGFR
signaling complex plays a pivotal role in mineral homeostasis, and its dysregulation is
implicated in various diseases, including chronic kidney disease (CKD) and disorders of
phosphate metabolism.[1][2][3] Disrupting the protein-protein interaction between FGF23 and
a-Klotho presents a promising therapeutic strategy.

ZINC12409120 has been identified as a small-molecule inhibitor that targets the FGF23:a-
Klotho interface.[4] Experimental studies have confirmed that ZINC12409120 effectively
reduces FGF23-mediated extracellular signal-regulated kinase (ERK) activities with a half-
maximal inhibitory concentration (IC50) of 5.0 = 0.23 uM.[1][5][6] Molecular dynamics (MD)
simulations are a powerful tool to elucidate the binding mechanism, stability, and dynamic
interactions of ZINC12409120 with a-Klotho at an atomic level. These simulations can guide
lead optimization efforts by revealing key residue interactions and the conformational changes
induced upon binding.

This document provides a detailed protocol for setting up, running, and analyzing an MD
simulation of the ZINC12409120-a-Klotho complex.
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The following tables summarize the essential information for the protein, ligand, and simulation
parameters.

Table 1: Properties of ZINC12409120 and Human a-Klotho
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Component

Property

Value | Description

Reference

Ligand

Name

ZINC12409120

[1]

IUPAC Name

{3,4-dihydro-1H-
isoquinolin-2-yl-[3-
(1H-indol-4-yl)-1,2 ,4-
oxadiazol-5-

yllmethanone}

[1]5]

Activity

Reduces FGF23-
mediated ERK

activities

[1]

ICso

5.0 £ 0.23 pM

[1](516]

Binding Site

Interacts with residues
on KL1, KL2, and the
linker domains of a-
Klotho.

[1]14]

Protein

Name

a-Klotho (extracellular

domain)

Source

Homo sapiens

[8]

PDB ID

5W21 (as part of
FGF23-FGFR1c-a-
Klotho ternary

complex)

[1](7]

Structure

Composed of two
homologous domains,
KL1 and KL2.

[3]

Function

Co-receptor for
FGF23, involved in

mineral homeostasis.

[3]

Signaling Pathway and Workflow Visualization
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The following diagrams illustrate the biological context and the computational workflow.
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Caption: FGF23 signaling pathway and inhibition by ZINC12409120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Molecular Dynamics Simulation of
the ZINC12409120-a-Klotho Complex]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140228#molecular-dynamics-simulation-of-
zinc12409120-klotho-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15140228?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10018682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10018682/
https://www.researchgate.net/figure/The-Klotho-FGFR-FGF23-signaling-complex-Klotho-interacts-with-a-FGFR-frequently_fig1_361928081
https://pmc.ncbi.nlm.nih.gov/articles/PMC6258326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6258326/
https://chemrxiv.org/engage/chemrxiv/article-details/60c750f7bb8c1a34563dbbcc
https://scispace.com/pdf/identification-of-small-molecule-inhibitors-of-fibroblast-t15n3as5.pdf
https://www.ornl.gov/publication/identification-small-molecule-inhibitors-fibroblast-growth-factor-23-signaling-silico
https://www.ornl.gov/publication/identification-small-molecule-inhibitors-fibroblast-growth-factor-23-signaling-silico
https://www.rcsb.org/structure/5W21
https://pdbj.org/mine/summary/5w21
https://pdbj.org/mine/summary/5w21
https://www.benchchem.com/product/b15140228#molecular-dynamics-simulation-of-zinc12409120-klotho-complex
https://www.benchchem.com/product/b15140228#molecular-dynamics-simulation-of-zinc12409120-klotho-complex
https://www.benchchem.com/product/b15140228#molecular-dynamics-simulation-of-zinc12409120-klotho-complex
https://www.benchchem.com/product/b15140228#molecular-dynamics-simulation-of-zinc12409120-klotho-complex
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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